5-Isocyanato-2-(trifluoromethyl)pyridine

• IUPAC Name: 5-isocyanato-2-(trifluoromethyl)pyridine
• InChI: InChI=1S/C7H3F3N2O/c8-7(9,10)6-2-1-5(3-11-6)12-4-13/h1-3H
• InChI Key: PXRYPNYSTNPZAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1N=C=O)C(F)(F)F
• Molecular Formula: C7H3F3N2O
• Molecular Weight: 188.11 g/mol

Description

5-Isocyanato-2-(trifluoromethyl)pyridine is a chemical compound with the CAS Number: 948551-74-4. It has a molecular weight of 188.11. The IUPAC name for this compound is this compound.

Synthesis Analysis

Trifluoromethylpyridine (TFMP) and its derivatives have been synthesized and applied in the agrochemical and pharmaceutical industries. The major use of TFMP derivatives is in the protection of crops from pests. Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), which is used as a chemical intermediate for the synthesis of several crop-protection products, is in the highest demand.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H3F3N2O/c8-7(9,10)6-2-1-5(3-11-6)12-4-13/h1-3H. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 188.11. It is stored at a temperature of -10 degrees.

Scientific Research Applications

Synthesis and Transformation in Organic Chemistry

5-Isocyanato-2-(trifluoromethyl)pyridine has been explored for its potential in the synthesis of various organic compounds. For example, the transformation of 5-alkyl-4-amino-2-(trifluoromethyl)pyridines into trifluoromethylated 1H-pyrazolo[4,3-c]pyridines is an area of interest in organic synthesis (Tyvorskii et al., 2001). Such transformations can lead to the production of compounds with potential applications in various fields, including pharmaceuticals and agrochemicals.

Spectroscopic and Optical Studies

The compound has also been a subject of spectroscopic and optical studies, as seen in the research on 5-Bromo-2-(trifluoromethyl)pyridine, which provides insights into the properties and potential applications of related compounds (Vural & Kara, 2017). These studies can help in understanding the electronic structure and reactivity of such molecules.

Applications in Pharmaceuticals and Agrochemicals

The derivative 2-chloro-5-trifluoromethyl pyridine, closely related to this compound, finds application in the synthesis of pharmaceuticals and agrochemicals, particularly in herbicides (Li Zheng-xiong, 2004). This highlights the potential of this compound derivatives in the development of various industrial products.

Structural Characterization and Interaction Studies

The compound has been utilized in structural characterization studies, such as the investigation of its interaction with iodine (Chernov'yants et al., 2011). Understanding these interactions can provide insights into the reactivity and potential applications of the compound in various chemical reactions.

Synthesis of Novel Compounds

Research has also focused on the synthesis of novel compounds using this compound derivatives. An example is the efficient synthesis of 5H-chromeno[3,4-c]pyridines, which are valuable in the development of biologically relevant intermediates (Parisot et al., 2023).

Mechanism of Action

Target of Action

It is known that trifluoromethylpyridines, a group to which this compound belongs, are used in the agrochemical and pharmaceutical industries

Mode of Action

Trifluoromethylpyridines are known to interact with their targets in a way that combines the unique physicochemical properties of the fluorine atom and the characteristics of the pyridine moiety

Biochemical Pathways

Trifluoromethylpyridines are known to influence various biochemical pathways in their applications in the agrochemical and pharmaceutical industries . More research is needed to identify the specific pathways affected by this compound.

Result of Action

As a member of the trifluoromethylpyridines group, this compound is likely to have significant effects in its applications in the agrochemical and pharmaceutical industries

Safety and Hazards

The compound has been classified with the signal word 'Danger’. Hazard statements include H302, H312, H315, H319, H332, H334, H335. Precautionary statements include P261, P264, P270, P271, P280, P285, P301+P312, P302+P352, P304+P340, P304+P341, P305+P351+P338, P312, P330, P332+P313, P337+P313, P342+P311, P362, P363, P403+P233, P405, P501.

Future Directions

It is expected that many novel applications of TFMP will be discovered in the future. Currently, more than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.